An In-depth Technical Guide to the Crystal Structure Analysis of Titanium(III) Oxide
An In-depth Technical Guide to the Crystal Structure Analysis of Titanium(III) Oxide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Titanium(III) oxide (Ti₂O₃), also known as titanium sesquioxide, is a fascinating material with a unique combination of properties that make it a subject of intense research. It exhibits a characteristic semiconductor-to-metal transition at approximately 450 K, which is associated with changes in its crystal structure.[1] A thorough understanding of its crystallographic characteristics is paramount for harnessing its potential in various applications, including catalysis, electronic devices, and potentially in specialized biomedical applications. This technical guide provides a comprehensive overview of the crystal structure of Ti₂O₃, detailed experimental protocols for its synthesis and analysis, and quantitative data presented for clarity and comparison.
Crystal Structure of Titanium(III) Oxide
Titanium(III) oxide adopts the corundum (α-Al₂O₃) structure.[2][3] It crystallizes in the trigonal crystal system with the space group R-3c (No. 167).[4][5][6] The structure is characterized by a three-dimensional network of face, edge, and corner-sharing TiO₆ octahedra.[7][8] In this arrangement, Ti³⁺ ions are coordinated to six oxygen atoms.
Crystallographic Data
The crystallographic data for Ti₂O₃ has been determined through various studies, primarily using X-ray and neutron diffraction techniques. The lattice parameters and atomic positions are summarized in the tables below. It is important to note that these values can vary slightly depending on the experimental conditions and the presence of defects or impurities.
| Lattice Parameters (Trigonal, R-3c) | Value (Å) | Reference |
| a | 5.11 - 5.1788 | [3][4] |
| c | 13.584 - 13.78 | [3][4] |
| Volume (ų) | 311.16 - 317.10 | [3][4] |
| Atomic Positions (Fractional Coordinates) | Wyckoff Position | x | y | z | Reference |
| Ti | 12c | 1/3 | 2/3 | 0.011204 | [4] |
| O | 18e | 0.314394 | 0 | 1/4 | [4] |
| Bonding Information | Value (Å) | Reference |
| Ti-O Bond Lengths (shorter) | 2.01 - 2.0271 | [3][4][7] |
| Ti-O Bond Lengths (longer) | 2.0661 - 2.08 | [3][4][7] |
| Ti-Ti Bond Lengths | 2.5668 - 3.0060 | [3] |
Experimental Protocols
Detailed and reproducible experimental procedures are crucial for the accurate analysis of the crystal structure of Ti₂O₃. This section outlines the methodologies for the synthesis of Ti₂O₃ and its characterization by powder X-ray diffraction and Rietveld refinement.
Synthesis of Titanium(III) Oxide
Several methods can be employed for the synthesis of Ti₂O₃, each yielding material with potentially different characteristics in terms of crystallinity, purity, and morphology.
1. Solid-State Synthesis of Ti₂O₃ Powder
This is a common and straightforward method for producing polycrystalline Ti₂O₃ powder.
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Materials: High-purity titanium (Ti) powder and titanium dioxide (TiO₂) powder.
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Procedure:
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Stoichiometric amounts of Ti and TiO₂ powders are thoroughly mixed. The typical reaction is: Ti + 3TiO₂ → 2Ti₂O₃.
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The powder mixture is pressed into pellets to ensure good contact between the reactants.
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The pellets are placed in an alumina (B75360) or zirconia crucible and loaded into a tube furnace.
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The furnace is evacuated to a high vacuum (e.g., 10⁻⁵ Torr) and then backfilled with an inert gas (e.g., Argon).
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The temperature is ramped up to 1600-1770 K and held for several hours to allow for the solid-state reaction to complete.[2][6]
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The furnace is then slowly cooled down to room temperature.
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The resulting pellets are ground into a fine powder for analysis.
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2. Pulsed Laser Deposition (PLD) of Ti₂O₃ Thin Films
PLD is a versatile technique for growing high-quality crystalline thin films.
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Materials: A high-density Ti₂O₃ target, a single-crystal substrate (e.g., sapphire, Al₂O₃).
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Procedure:
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The substrate is cleaned and mounted in a high-vacuum PLD chamber.
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The chamber is evacuated to a base pressure of ~10⁻⁶ Torr or lower.
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The substrate is heated to a deposition temperature, typically in the range of 600-800 °C.[9]
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A high-power pulsed laser (e.g., KrF excimer laser, λ = 248 nm) is focused onto the rotating Ti₂O₃ target.
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The laser energy density is typically set between 1.5 and 4.5 J/cm².[9]
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The ablated material forms a plasma plume that expands towards the substrate, where it deposits as a thin film.
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The deposition can be carried out in a controlled atmosphere of a background gas, such as oxygen, at a specific pressure (e.g., 10⁻² to 10⁻³ mbar) to control the stoichiometry of the film.[9]
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After deposition, the film is cooled down to room temperature in a controlled manner.
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3. Chemical Vapor Transport (CVT) for Single Crystal Growth
CVT is a powerful technique for growing high-quality single crystals of materials that are difficult to melt or have high vapor pressures.
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Materials: High-purity Ti₂O₃ powder, a transport agent (e.g., iodine, I₂).
-
Procedure:
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A quartz ampoule is thoroughly cleaned and dried.
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The Ti₂O₃ powder and a small amount of the transport agent are placed at one end of the ampoule (the source zone).
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The ampoule is evacuated to a high vacuum and sealed.
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The ampoule is placed in a two-zone tube furnace, creating a temperature gradient.
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The source zone is heated to a higher temperature (T₂) and the other end (the growth zone) is maintained at a slightly lower temperature (T₁). For the growth of TiS₂ crystals, a similar compound, typical temperatures are T₂ = 750 °C and T₁ = 650 °C.[10]
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The transport agent reacts with the Ti₂O₃ at the hot end to form volatile gaseous species.
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These gaseous molecules diffuse to the cooler growth zone.
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At the lower temperature, the reverse reaction occurs, leading to the deposition of Ti₂O₃ single crystals.
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The process is typically run for several days to a week to grow crystals of sufficient size.[10]
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Powder X-ray Diffraction (PXRD) Analysis
PXRD is the primary technique for determining the crystal structure of polycrystalline materials.
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Instrumentation: A powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å) is commonly used.
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Sample Preparation: A fine powder of the synthesized Ti₂O₃ is prepared and mounted on a sample holder. To minimize preferred orientation, the powder should be loosely packed.
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Data Collection:
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The X-ray generator is set to a typical operating voltage and current (e.g., 40 kV and 40 mA).
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The diffraction pattern is recorded over a 2θ range of 10° to 120° with a step size of 0.02° and a counting time of 1-2 seconds per step.
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The sample is typically rotated during data collection to improve crystallite statistics.
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Rietveld Refinement
Rietveld refinement is a powerful method for analyzing powder diffraction data to refine the crystal structure parameters.
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Software: Software packages such as FullProf or MAUD are commonly used for Rietveld refinement.[2][4][5][7][11]
-
Procedure (using FullProf):
-
Input Files: Three main files are required: the raw PXRD data file, a crystallographic information file (CIF) for Ti₂O₃ (containing initial estimates of lattice parameters, space group, and atomic positions), and an instrumental resolution file (IRF) which characterizes the instrument broadening.[4]
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Initial Refinement: Start by refining the scale factor and background parameters. The background is typically modeled using a polynomial function.
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Lattice Parameter Refinement: Refine the unit cell parameters (a and c for the trigonal system).
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Profile Parameter Refinement: Refine the peak shape parameters, which are typically modeled using a pseudo-Voigt or Pearson VII function. This includes parameters for crystallite size and microstrain.
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Atomic Parameter Refinement: Refine the fractional atomic coordinates (x, y, z) for each atom in the asymmetric unit.
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Isotropic/Anisotropic Displacement Parameter Refinement: Refine the thermal displacement parameters for each atom.
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Goodness-of-Fit: The quality of the refinement is assessed by monitoring the agreement factors, such as Rwp (weighted profile R-factor), Rp (profile R-factor), and χ² (goodness of fit). A good refinement will have low R-values and a χ² value close to 1.
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Difference Plot: The difference between the observed and calculated diffraction patterns should be a flat line with no significant un-modeled peaks.
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Visualizations
Crystal Structure of Titanium(III) Oxide
Caption: A simplified representation of the TiO₆ octahedron, the basic building block of the Ti₂O₃ crystal structure.
Experimental Workflow for Crystal Structure Analysis
Caption: A logical workflow diagram illustrating the key steps in the crystal structure analysis of Titanium(III) oxide.
References
- 1. Unique Pulsed-Laser Deposition Production of Anatase and Rutile TiO2 on Al2O3 [scirp.org]
- 2. m.youtube.com [m.youtube.com]
- 3. scribd.com [scribd.com]
- 4. m.youtube.com [m.youtube.com]
- 5. google.com [google.com]
- 6. researchgate.net [researchgate.net]
- 7. FullProf tutorial on fitting XRD peaks • Research • Pranab Das [pranabdas.github.io]
- 8. Crystal Maker Homework Help: A Complete Guide to Understanding and Using Crystal Maker Software – yourhomeworksolutions.com [yourhomeworksolutions.com]
- 9. researchgate.net [researchgate.net]
- 10. benchchem.com [benchchem.com]
- 11. m.youtube.com [m.youtube.com]
